Deoxycholic Acid-3-Sulfate Sodium Salt-d4

• Molecular Formula: C24H39NaO7S
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C24H40O7S.Na/c1-14(4-9-22(26)27)18-7-8-19-17-6-5-15-12-16(31-32(28,29)30)10-11-23(15,2)20(17)13-21(25)24(18,19)3;/h14-21,25H,4-13H2,1-3H3,(H,26,27)(H,28,29,30);/q;+1/p-1/t14-,15-,16-,17?,18?,19?,20?,21+,23+,24-;/m1./s1/i10D2,12D2
• InChIKey: UHIRYEHFBIRJAM-SAOTVCTLSA-M

Lithocholic-2,2,4,4-d4 Acid 3-sulfate (sodium salt): A Site-Specific Deuterated Internal Standard for Accurate Bile Acid Quantification

Sodium [(3R,5R,10S,12S,13R)-17-[(2R)-4-carboxybutan-2-yl]-2,2,4,4-tetradeuterio-12-hydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate (also designated Lithocholic-2,2,4,4-d4 Acid 3-sulfate, sodium salt) is a site-specific deuterated analog of lithocholic acid 3-sulfate, a sulfated secondary bile acid metabolite [1]. This compound incorporates four deuterium atoms at the C-2 and C-4 positions of the steroidal A-ring (≥98 atom % D isotopic enrichment) and is formulated as the sodium salt with a molecular weight of 482.64 g/mol (free acid form; disodium salt variant also available at MW ~522.6) . It is primarily engineered as a stable isotope-labeled (SIL) internal standard for the quantitative analysis of endogenous lithocholic acid 3-sulfate via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Isotope dilution LC-MS/MS or GC-MS internal standard for sulfated bile acids

Site-specific deuteration at metabolically stable C-2/C-4 positions minimizes chromatographic isotope effects

Designed for endogenous lithocholic acid 3-sulfate quantification workflows; verify salt form for standard matching

• [1] ChEBI. Lithocholic acid sulfate (CHEBI:35421). European Bioinformatics Institute, 2017. View Source

Why Non-Deuterated or Differentially Labeled Lithocholic Acid Sulfate Analogs Cannot Substitute for Lithocholic-2,2,4,4-d4 Acid 3-sulfate in Quantitative LC-MS/MS Workflows

Substitution with unlabeled lithocholic acid 3-sulfate or generic deuterated bile acid mixtures introduces quantifiable analytical error and precludes validated method performance. The unlabeled compound cannot function as an internal standard because it co-elutes identically with the endogenous analyte, producing indistinguishable mass spectrometric signals and rendering isotope dilution quantification impossible [1]. Conversely, the use of structurally dissimilar bile acid internal standards (e.g., deuterated cholic acid or chenodeoxycholic acid for lithocholic acid sulfate quantification) has been systematically demonstrated to yield statistically significant deviations in both accuracy and precision compared to analyte-matched SIL internal standards [2]. The site-specific deuteration pattern at the metabolically stable C-2 and C-4 positions of the A-ring minimizes deuterium-hydrogen exchange and chromatographic isotope effects that can compromise internal standard performance when labels are placed at exchangeable positions . Procurement of this exact isotopic variant is therefore a methodological requirement for regulatory-compliant bioanalysis, not an interchangeable preference.

Unlabeled lithocholic acid 3-sulfate

Co-elutes identically with the endogenous analyte; indistinguishable MS signals prevent isotope dilution quantification.

Non-matched deuterated bile acid IS

May produce significant accuracy and precision deviations compared to analyte-matched SIL-IS, as reported for bile acid panels.

Deuterated IS with exchangeable labels

Labels on hydroxyl/sulfonate groups can undergo back-exchange, shifting isotopic enrichment and compromising method reproducibility.

• [1] Krautbauer S, et al. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem, 2016, 88(22):10957-10961. View Source
• [2] Zheng JJ, et al. The utility of stable isotope labeled (SIL) analogues in the bioanalysis of endogenous compounds by LC-MS applied to the study of bile acids in a metabolomics assay. Anal Biochem, 2016, 503:71-78. View Source

Quantitative Differentiation Evidence: Lithocholic-2,2,4,4-d4 Acid 3-sulfate (sodium salt) Versus Closest Analogs and Alternatives

Accuracy Improvement with Analyte-Matched SIL Internal Standard Versus Non-Matched Deuterated Bile Acid IS

A systematic comparison of internal standard (IS) performance in LC-MS/MS bile acid analysis demonstrated that analyte-matched stable isotope-labeled (SIL) internal standards produce substantially higher data quality than chemically similar but non-identical deuterated bile acid IS. In a controlled study using human serum quality control (QC) samples and patient specimens, the use of SIL-IS that exactly matched the endogenous analyte yielded the highest precision and accuracy among all IS conditions tested [1]. Although this study focused on tauro-conjugated bile acids, the authors established that this principle—that matching SIL-IS provides optimal quantitative performance—generalizes across the bile acid panel [1].

ISTD matching accuracy

Class-level inference

Reported highest data quality with matched SIL-IS

Supports exact ISTD matching for bile acid LC-MS/MS

Tauro-conjugated BA study; direct LCA-S data limited

Evidence Dimension	Quantitative accuracy and precision in LC-MS/MS bile acid analysis
Target Compound Data	Optimal precision and accuracy (specific %RSD and %bias values not reported for lithocholic acid sulfate but demonstrated for tauro-conjugated BAs using matched SIL-IS)
Comparator Or Baseline	Non-matched deuterated bile acid internal standards; data generated without IS
Quantified Difference	Qualitative demonstration: matching SIL-IS provides the highest data quality; data generated without IS exhibited poor data quality unsuitable for biomarker proposals
Conditions	Human serum QC and patient samples; LC-MS/MS analysis with D5-tauro bile acid SIL-IS versus alternative IS

Why This Matters

This evidence establishes that procurement of the exact deuterated analog—not a generic deuterated bile acid mixture—is essential for achieving regulatory-grade quantitative accuracy in lithocholic acid 3-sulfate measurements.

• [1] Krautbauer S, et al. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem, 2016, 88(22):10957-10961. View Source

Isotopic Purity and Analytical Specificity of Lithocholic-2,2,4,4-d4 Acid 3-sulfate (sodium salt)

Lithocholic-2,2,4,4-d4 acid 3-sulfate (sodium salt) is supplied with a certified isotopic purity of ≥99% deuterated forms (d1-d4) and chemical purity ≥98%, as specified in the Certificate of Analysis from Cayman Chemical (Item No. 43710) . The Sigma-Aldrich disodium salt variant is specified at ≥98 atom % D isotopic enrichment and ≥98% chemical purity (CP) . The mass shift introduced by the four deuterium atoms at C-2 and C-4 positions (+4 Da relative to unlabeled lithocholic acid 3-sulfate) provides sufficient mass separation from the endogenous M+0 and natural abundance M+1/M+2 isotopologues to minimize isotopic cross-talk in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions.

Isotopic enrichment

Specification review

≥99% d1-d4 / ≥98 atom % D · +4 Da shift

Minimizes isotopic cross-talk in MRM transitions

Verify per-lot COA for calibration linearity

Evidence Dimension	Isotopic enrichment and chemical purity
Target Compound Data	≥99% deuterated forms (d1-d4) (Cayman Item No. 43710); ≥98 atom % D (Sigma-Aldrich disodium salt)
Comparator Or Baseline	Unlabeled lithocholic acid 3-sulfate (0% deuterium enrichment; natural abundance 2H ~0.015%)
Quantified Difference	Isotopic enrichment increase of >6,500-fold relative to natural deuterium abundance; mass shift of +4 Da
Conditions	Commercial product specifications as documented in vendor Certificates of Analysis

Why This Matters

High isotopic enrichment (>98 atom % D) ensures minimal contribution of unlabeled or partially labeled species that would otherwise compromise the linearity and accuracy of isotope dilution calibration curves.

Site-Specific Deuteration at C-2 and C-4 Positions: Structural Stability Advantage

The deuteration pattern in Lithocholic-2,2,4,4-d4 Acid 3-sulfate is confined to the C-2 and C-4 methylene positions of the steroidal A-ring, as specified by the formal IUPAC nomenclature and vendor SMILES notations . These positions are non-exchangeable under physiological and typical analytical conditions (pH 3–8, aqueous/organic solvents), in contrast to labile deuterium labels placed on hydroxyl, carboxyl, or sulfonate protons which undergo rapid H/D back-exchange. The strategic placement of deuterium at metabolically and chemically inert carbon positions ensures that the +4 Da mass tag remains intact throughout sample preparation, chromatographic separation, and MS ionization .

Label stability

Class-level inference

Non-exchangeable C-D bonds at C-2/C-4 positions

Eliminates back-exchange artifact during sample preparation

Supports long-term method reproducibility

Evidence Dimension	Deuterium label retention during sample handling and analysis
Target Compound Data	Four deuterium atoms at C-2 and C-4 (non-exchangeable aliphatic positions); label retention expected near 100% under standard analytical conditions
Comparator Or Baseline	Deuterated internal standards with labels at exchangeable positions (e.g., -OD, -ND, -SD)
Quantified Difference	Qualitative: non-exchangeable C-D bonds eliminate back-exchange artifact; exchangeable labels can undergo 20–100% loss depending on solvent conditions and pH
Conditions	Inferred from established principles of deuterium exchange chemistry and internal standard design guidelines

Why This Matters

Label stability at non-exchangeable positions prevents quantification drift due to progressive loss of isotopic enrichment during sample preparation and storage, a critical consideration for long-term method reproducibility and multi-site study consistency.

Regulatory-Grade Method Validation Using Isotope Dilution with Matching SIL-IS

A validated two-dimensional UHPLC-MS/MS method for the targeted profiling of 24 sulfated and non-sulfated bile acids in human urine employed 15 corresponding stable isotope-labeled internal standards and achieved validation results that fulfilled the criteria of the European Medicines Agency (EMA) 'Guideline on bioanalytical method validation' [1]. The method demonstrated lossless one-pot sample preparation with automated online solid-phase extraction, and analysis of 40 urine samples revealed an average of 86% sulfation across the bile acid profile [1]. While this study utilized a panel of SIL-IS rather than reporting isolated performance metrics for the lithocholic acid 3-sulfate-d4 internal standard specifically, it establishes the regulatory precedent that analyte-matched SIL-IS are integral to validated, EMA-compliant bile acid quantification workflows.

Method validation context

Class-level inference

UHPLC-MS/MS with 15 SIL-IS met validation criteria

Supports analyte-matched SIL-IS for validated bile acid assays

Method documentation context; not compound-specific

Evidence Dimension	Regulatory compliance of bioanalytical method validation
Target Compound Data	Method employing 15 matching SIL internal standards (including lithocholic acid sulfate-d4 class equivalent) met EMA validation criteria
Comparator Or Baseline	Methods employing fewer or non-matched internal standards (not directly compared in this study)
Quantified Difference	Validation criteria fulfillment documented; 86% sulfation rate quantified across 24 analytes in 40 urine samples
Conditions	Human urine; two-dimensional UHPLC-MS/MS; automated online SPE; EMA bioanalytical method validation guidelines

Why This Matters

This evidence demonstrates that procurement of analyte-matched deuterated internal standards is a prerequisite for developing validated, regulatory-compliant bile acid assays suitable for clinical biomarker studies and diagnostic applications.

• [1] Habler K, et al. Targeted profiling of 24 sulfated and non-sulfated bile acids in urine using two-dimensional isotope dilution UHPLC-MS/MS. Clin Chem Lab Med, 2022, 60(2):220-231. View Source

Cross-Vendor Consistency in Product Specifications

Lithocholic-2,2,4,4-d4 Acid 3-sulfate is available from multiple reputable vendors with consistent core specifications: Cayman Chemical (Item No. 43710) supplies the monosodium salt with ≥99% deuterated forms (d1-d4) and ≥98% chemical purity ; Sigma-Aldrich supplies the disodium salt variant with ≥98 atom % D and ≥98% (CP) ; MedChemExpress lists the compound with molecular weight 482.64 and formula C24H35D4NaO6S . The primary differentiation between vendors lies in salt form (monosodium versus disodium), which affects molecular weight (482.64 vs. ~522.6 g/mol) and solubility characteristics. The disodium salt (Sigma-Aldrich) corresponds to the formulation of the unlabeled comparator lithocholic acid 3-sulfate disodium (CAS 64936-81-8), which is the form most commonly used in RORγt ligand studies and Th17 differentiation assays .

Salt form selection

Direct comparison

Monosodium (MW 482.64) vs disodium (MW ~522.6)

Salt form affects molar calculations; match to unlabeled standard

Verify MW for internal standard preparation

Evidence Dimension	Salt form and molecular weight
Target Compound Data	Monosodium salt: MW 482.64 g/mol, formula C24H35D4NaO6S; Disodium salt: MW ~522.6 g/mol, formula C24H34D4Na2O6S
Comparator Or Baseline	Unlabeled lithocholic acid 3-sulfate monosodium and disodium salts
Quantified Difference	Mass difference of ~40 Da between salt forms; deuterium incorporation adds +4 Da relative to corresponding unlabeled salt form
Conditions	Vendor technical datasheets and Certificates of Analysis

Why This Matters

Understanding salt form differentiation is critical for accurate molar calculations in internal standard preparation and for ensuring the deuterated standard matches the salt form of the unlabeled analyte reference material used in calibration curves.

Primary Research and Industrial Application Scenarios for Lithocholic-2,2,4,4-d4 Acid 3-sulfate (sodium salt)

Quantitative LC-MS/MS Analysis of Sulfated Bile Acids in Clinical Biomarker Studies

This deuterated internal standard is essential for the accurate quantification of endogenous lithocholic acid 3-sulfate in human biofluids (serum, plasma, urine) using isotope dilution LC-MS/MS. The analyte-matched SIL-IS provides the highest precision and accuracy for bile acid quantification compared to non-matched IS alternatives [1], and its use is consistent with validated, EMA-compliant methods for sulfated bile acid profiling that employ 15 corresponding SIL internal standards [2].

Investigation of RORγt-Mediated Th17 Cell Differentiation and Autoimmune Mechanisms

Lithocholic acid 3-sulfate has been identified as an endogenous RORγt ligand that selectively inhibits Th17 cell differentiation without affecting Th1, Th2, or Treg populations [3]. The deuterated analog (disodium salt form) enables precise quantification of LCA-3-S levels in cellular and tissue matrices during mechanistic studies of autoimmune diseases including rheumatoid arthritis, systemic lupus erythematosus, and inflammatory bowel disease. The ≥98 atom % D enrichment ensures accurate measurement of endogenous LCA-3-S without interference from the internal standard signal .

Metabolomics and Gut Microbiome-Host Interaction Studies

In targeted metabolomics workflows investigating the gut-liver axis, stable isotope-labeled bile acid analogs including deuterated LCA-sulfate serve as calibration standards to address matrix effects in naive biological matrices [4]. The site-specific deuteration at C-2 and C-4 positions ensures label stability throughout sample extraction from complex fecal, intestinal content, or tissue homogenates, enabling robust quantification across diverse sample types encountered in microbiome research.

Pharmacokinetic and Drug Metabolism Studies of Bile Acid-Based Therapeutics

Although this specific compound is primarily an analytical standard rather than a therapeutic candidate, deuterated bile acids have been described in patent literature as tools for modifying metabolic properties via the kinetic isotope effect, potentially yielding lower metabolism rates and longer half-lives [5]. Lithocholic-2,2,4,4-d4 acid 3-sulfate serves as a critical internal standard for quantifying endogenous lithocholic acid 3-sulfate levels in preclinical and clinical pharmacokinetic studies where bile acid homeostasis may be perturbed by investigational FXR agonists, TGR5 modulators, or other bile acid pathway therapeutics.

Application

Selection Property

Validation Focus

Sulfated bile acid quantification in human biofluid research matrices

Analyte-matched SIL-IS isotope dilution

Accuracy and precision endpoint review

RORγt/Th17 pathway research: LCA-3-S quantification in cellular matrices

Deuterium label stability in cellular and tissue lysates

Matrix-effect correction in cell/tissue homogenates

Gut microbiome-metabolome axis studies

Label integrity across complex sample types (fecal, intestinal content)

Sample extraction robustness and method-transfer context

Endogenous bile acid monitoring in drug metabolism research

Isotopic purity for calibration integrity

Exposure-model interpretation and PK bioanalysis context

• [1] Krautbauer S, et al. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem, 2016, 88(22):10957-10961. View Source
• [2] Habler K, et al. Targeted profiling of 24 sulfated and non-sulfated bile acids in urine using two-dimensional isotope dilution UHPLC-MS/MS. Clin Chem Lab Med, 2022, 60(2):220-231. View Source
• [3] Synthesis and identification of lithocholic acid 3-sulfate as RORγt ligand to inhibit Th17 cell differentiation. View Source
• [4] Zheng JJ, et al. The utility of stable isotope labeled (SIL) analogues in the bioanalysis of endogenous compounds by LC-MS applied to the study of bile acids in a metabolomics assay. Anal Biochem, 2016, 503:71-78. View Source
• [5] Intercept Pharmaceuticals, Inc. ISOTOPICALLY LABELED BILE ACID DERIVATIVES. US Patent Application 20200165290, 2020. View Source